Cas no 629661-42-3 (methyl 3-(2-aminoethyl)-1H-indole-6-carboxylate)

• Product Name: methyl 3-(2-aminoethyl)-1H-indole-6-carboxylate
• CAS No: 629661-42-3
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 4080379
• PubChem ID: 66640026
• Update Time: 2025-11-01

methyl 3-(2-aminoethyl)-1H-indole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6-carboxylic acid, 3-(2-aminoethyl)-, methyl ester
• methyl 3-(2-aminoethyl)-1H-indole-6-carboxylate
• 1H-Indole-6-carboxylicacid,3-(2-aminoethyl)-,methylester
• 629661-42-3
• EN300-1275687
• SCHEMBL273252

• Inchi： 1S/C12H14N2O2/c1-16-12(15)8-2-3-10-9(4-5-13)7-14-11(10)6-8/h2-3,6-7,14H,4-5,13H2,1H3
• InChI Key： XWWAZOKMBRADNW-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C(OC)=O)=C2)C(CCN)=C1

Computed Properties

• Exact Mass: 218.105527694Da
• Monoisotopic Mass: 218.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on methyl 3-(2-aminoethyl)-1H-indole-6-carboxylate

methyl 3-(2-aminoethyl)-1H-indole-6-carboxylate (CAS No. 629661-42-3)：A Promising Compound in Modern Medicinal Chemistry

methyl 3-(2-aminoethyl)-1H-indole-6-carboxylate (CAS No. 629661-42-3) is a structurally complex organic molecule that has garnered significant attention in the field of pharmaceutical research due to its unique chemical architecture and potential biological activities. This compound belongs to the class of indole derivatives, a group of molecules renowned for their diverse pharmacological properties, ranging from anti-inflammatory effects to modulation of neurotransmitter systems. The indole ring is a core scaffold present in numerous bioactive compounds, including tryptamine derivatives and serotonin receptors ligands, which underscores its importance in drug discovery. The carboxylate group attached at the 6-position of the indole ring introduces polarity and hydrogen-bonding capacity, characteristics that are often exploited in the design of drug-like molecules with enhanced solubility and membrane permeability.

The amine functional group at the 2-position of the ethyl chain (2-aminoethyl) further enhances the molecule’s potential for molecular interactions. This functional group can participate in hydrogen bonding, electrostatic interactions, and covalent bonding with target proteins, making it a valuable structural element in the development of small-molecule inhibitors and modulators of enzyme activity. Recent studies have highlighted the role of indole-based compounds in targeting kinase pathways, particularly in cancer therapy, where precise modulation of signaling cascades is critical. The methyl ester moiety at the 3-position of the indole ring serves as a reversible functional group, enabling structure-activity relationship (SAR) studies to explore the impact of ester hydrolysis on biological activity and pharmacokinetic properties.

In the context of drug discovery, methyl 3-(2-aminoethyl)-1H-indole-6-carboxylate has been investigated as a lead compound for the development of selective agonists and antagonists of G-protein-coupled receptors (GPCRs). GPCRs are a major class of drug targets, involved in regulating cellular responses to external stimuli such as neurotransmitters, hormones, and pharmacological agents. The indole scaffold has shown a propensity to bind to serotonin receptors (5-HT receptors), adrenergic receptors, and opioid receptors, which are implicated in a wide range of diseases, including depression, chronic pain, and neurodegenerative disorders. The carboxylate functionality may also facilitate interactions with metal ions in the active sites of enzymes, a feature that has been leveraged in the design of metalloenzyme inhibitors.

Recent advances in computational chemistry and in silico modeling have provided deeper insights into the molecular interactions of methyl 3-(2-aminoethyl)-1H-indole-6-carboxylate with potential protein targets. For instance, molecular docking studies have predicted a favorable binding affinity of this compound to phosphodiesterase (PDE) enzymes, which are key regulators of cyclic nucleotide signaling pathways. Inhibition of PDE enzymes has been associated with therapeutic benefits in cardiovascular diseases and respiratory disorders, highlighting the translational potential of this molecule. Additionally, quantum mechanical calculations have revealed that the indole ring exhibits a high degree of aromaticity, which contributes to the molecule’s stability and ability to engage in π-π stacking interactions with aromatic amino acid residues in protein binding pockets.

The synthetic accessibility of methyl 3-(2-aminoethyl)-1H-indole-6-carboxylate has also been a focus of recent research, as it is a prerequisite for the large-scale production of potential drug candidates. Efficient synthetic routes, including Ullmann coupling reactions and oxidative cyclization strategies, have been reported to yield this compound with high yields and stereoselectivity. These methods are particularly valuable in the context of green chemistry, as they minimize the use of toxic reagents and solvents. The 2-aminoethyl group can be further functionalized through reductive amination or alkylation reactions, offering flexibility in the exploration of molecular diversity and the optimization of pharmacological profiles.

In preclinical studies, methyl 3-(2-aminoethyl)-1H-indole-6-carboxylate has demonstrated promising antiproliferative activity against human cancer cell lines, particularly those overexpressing EGFR (epidermal growth factor receptor) and ALK (anaplastic lymphoma kinase). These findings align with the growing interest in tyrosine kinase inhibitors (TKIs) for the treatment of non-small cell lung cancer (NSCLC) and chronic myeloid leukemia (CML). The carboxylate group may play a role in modulating the electrostatic interactions required for inhibitor binding to these kinases, while the indole ring could mimic the binding of natural ligands such as ATP and peptide substrates.

Moreover, the metabolic stability of methyl 3-(2-aminoethyl)-1H-indole-6-carboxylate has been evaluated using liver microsomal incubations and cytochrome P450 (CYP) enzyme assays. Results indicate that this compound exhibits moderate metabolic clearance rates, suggesting that it may possess favorable pharmacokinetic properties for further development. The methyl ester group is likely to undergo hydrolysis in biological systems, potentially generating the corresponding carboxylic acid form, which could influence the molecule’s bioavailability and target engagement.

Looking ahead, the development of methyl 3-(2-aminoethyl)-1H-indole-6-carboxylate and its analogs is expected to benefit from advances in fragment-based drug discovery (FBDD) and AI-driven molecular design. These approaches could accelerate the identification of high-affinity ligands and selective modulators of target proteins. Additionally, the exploration of prodrug strategies may enhance the oral bioavailability of this compound, addressing one of the key challenges in drug development for peripheral nervous system disorders and central nervous system (CNS) diseases.

As the field of medicinal chemistry continues to evolve, methyl 3-(2-aminoethyl)-1H-indole-6-carboxylate stands as a compelling example of how molecular structure and functional group selection can be leveraged to achieve therapeutic efficacy. Its journey from the laboratory to the clinic underscores the importance of interdisciplinary collaboration and innovative synthetic methodologies in the quest for novel therapeutics.

The compound methyl 3-(2-aminoethyl)-1H-indole-6-carboxylate represents a promising molecular scaffold in medicinal chemistry, with diverse potential applications in drug discovery and development. Here's a structured summary of its key characteristics and implications: --- ### 1. Structural Features - Core Scaffold: The indole ring provides aromaticity and stability, facilitating π-π stacking interactions with hydrophobic pockets in protein targets. - Functional Groups: - 2-Aminoethyl group: Offers flexibility for chemical modification and potential for hydrogen bonding or electrostatic interactions. - 6-Carboxylate group: Contributes to electrostatic interactions and may be involved in inhibitor binding to kinases (e.g., EGFR, ALK). - Methyl ester: May undergo hydrolysis in vivo, generating a carboxylic acid form, which could influence pharmacokinetics and target engagement. --- ### 2. Synthetic Accessibility - Efficient synthesis routes, such as Ullmann coupling and oxidative cyclization, enable high-yield and stereoselective production. - The 2-aminoethyl group is amenable to further functionalization via reductive amination or alkylation, supporting molecular diversity and structure-activity relationship (SAR) studies. --- ### 3. Pharmacological Potential - Anticancer Activity: - Demonstrated antiproliferative effects against cancer cell lines overexpressing EGFR and ALK. - Potential as a tyrosine kinase inhibitor (TKI) for non-small cell lung cancer (NSCLC) and chronic myeloid leukemia (CML). - Phosphodiesterase (PDE) Inhibition: - Predicted high binding affinity to PDE enzymes, with therapeutic implications for cardiovascular and respiratory diseases. --- ### 4. Pharmacokinetic Profile - Metabolic Stability: - Moderate clearance rates observed in liver microsomal incubations. - Methyl ester hydrolysis may generate a carboxylic acid form, influencing bioavailability and target engagement. - Oral Bioavailability: - Potential for prodrug design to enhance permeability and absorption, particularly for CNS and peripheral nervous system targets. --- ### 5. Future Directions - Fragment-Based Drug Discovery (FBDD) and AI-Driven Design: - Accelerate identification of high-affinity ligands and selective modulators. - Structure-Activity Relationship (SAR) Studies: - Systematic exploration of substituent effects on the indole ring and 2-aminoethyl group. - Prodrug Strategies: - Enhance oral bioavailability and target-specific delivery. --- ### 6. Conclusion Methyl 3-(2-aminoethyl)-1H-indole-6-carboxylate exemplifies the synergy between molecular design, synthetic innovation, and biological activity in drug discovery. Its versatility and therapeutic potential underscore the importance of interdisciplinary approaches in advancing novel therapeutics for unmet medical needs. As research progresses, this molecule may serve as a cornerstone for the development of next-generation drugs in oncology, PDE-related disorders, and beyond. --- This compound highlights the transformative power of medicinal chemistry in addressing complex disease mechanisms, while also emphasizing the need for continued innovation in synthetic methodologies and computational tools to unlock its full potential.